Cas no 2171824-78-3 (3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid)

• Product Name: 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
• CAS No: 2171824-78-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6518557
• PubChem ID: 165804480
• Update Time: 2025-05-26

3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
• EN300-1495828
• 2171824-78-3
• 3-{N-ethyl-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-19(15-25(30)29(5-2)18(3)14-26(31)32)16-28-27(33)34-17-24-22-12-8-6-10-20(22)21-11-7-9-13-23(21)24/h6-13,18-19,24H,4-5,14-17H2,1-3H3,(H,28,33)(H,31,32)
• InChI Key： SWSRTHJPJDHAQC-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC)CC(N(CC)C(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid

3-{N-Ethyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171824-78-3, known as 3-{N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is particularly notable for its structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a protective group widely used in peptide synthesis. The Fmoc group plays a crucial role in controlling the reactivity of amino groups during peptide assembly, making this compound a valuable tool in modern medicinal chemistry.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in the synthesis of bioactive molecules. Researchers have demonstrated that the presence of Fmoc groups can significantly enhance the stability and solubility of peptide-based drugs, which are critical factors in drug delivery systems. For instance, a study published in the *Journal of Medicinal Chemistry* explored the use of Fmoc-containing peptides in targeting specific receptors involved in cancer therapy. The results indicated that these peptides exhibited improved pharmacokinetic profiles, making them promising candidates for further clinical development.

The butanoic acid moiety in this compound adds another layer of functionality. Butanoic acid derivatives are known for their ability to participate in various biochemical reactions, including those involving enzymes and receptors. In the context of this compound, the butanoic acid group may serve as a scaffold for further chemical modifications, enabling the creation of more complex structures with diverse biological activities. For example, researchers have utilized similar structures to develop inhibitors for proteolytic enzymes, which are implicated in numerous diseases such as Alzheimer's and Parkinson's.

Another intriguing aspect of this compound is its N-Ethyl substitution. Ethyl groups are often introduced into organic molecules to improve their lipophilicity, which can enhance their ability to cross biological membranes. This property is particularly advantageous in drug design, where membrane permeability is a critical determinant of efficacy. Recent advancements in computational chemistry have allowed scientists to predict the impact of such substitutions on molecular properties with greater accuracy, facilitating the rational design of bioactive compounds.

The synthesis of 3-{N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid involves a series of multi-step reactions that highlight the versatility of modern organic chemistry techniques. Key steps include the formation of the Fmoc group via Friedel-Crafts acylation and subsequent coupling reactions to assemble the final product. These methods not only demonstrate the precision required in organic synthesis but also underscore the importance of protecting groups like Fmoc in achieving desired stereochemistry and regioselectivity.

In terms of applications, this compound holds potential in several areas beyond peptide synthesis. For instance, its structure suggests it could serve as a precursor for more complex molecules with anti-inflammatory or antioxidant properties. Additionally, its compatibility with various functional groups makes it an attractive candidate for use in combinatorial chemistry libraries, which are essential for high-throughput screening in drug discovery.

Looking ahead, ongoing research into Fmoc-containing compounds is expected to uncover new insights into their biological roles and therapeutic potentials. Collaborative efforts between chemists and biologists are paving the way for innovative applications of these molecules in fields ranging from oncology to neurodegenerative diseases. As our understanding of molecular interactions continues to grow, compounds like 3-{N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid will undoubtedly play a pivotal role in advancing medical science.